Cas no 55043-49-7 (2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one)

• Product Name: 2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
• CAS No: 55043-49-7
• MF: C₈H₆ClNOS
• MW: 199.657339572906
• MDL: MFCD20621416
• CID: 352968
• PubChem ID: 12218599
• Update Time: 2025-04-19

2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzothiazin-3(4H)-one, 2-chloro-
• 2-chloro-4H-1,4-benzothiazin-3-one
• 2-chloro-3,4-dihydro-2H-1,4-benzothiazin-3-one
• ONZFKCLIDSARQT-UHFFFAOYSA-N
• 2-chloro-3-oxo-3,4-dihydro-2H-1,4-benzothiazine
• 2-chloro-2H-1,4-benzothiazine-3(4H)-one
• 55043-49-7
• 2-chloro-3,4-dihydro-3-oxo-2H-1,4-benzothiazine
• SCHEMBL4325934
• DTXSID80480987

• MDL： MFCD20621416
• Inchi： 1S/C8H6ClNOS/c9-7-8(11)10-5-3-1-2-4-6(5)12-7/h1-4,7H,(H,10,11)
• InChI Key： ONZFKCLIDSARQT-UHFFFAOYSA-N
• SMILES： ClC1C(NC2C=CC=CC=2S1)=O

Computed Properties

• Exact Mass: 198.98598
• Monoisotopic Mass: 198.9858627g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines Benzothiazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazines